Tert-butyl 7-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate hydrochloride
Overview
Description
Tert-butyl 7-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate hydrochloride is a useful research compound. Its molecular formula is C14H21ClN2O3 and its molecular weight is 300.78 g/mol. The purity is usually 95%.
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Scientific Research Applications
Pharmacology: Antitumor Activity
This compound has been explored for its potential in antitumor pharmacology. It’s structurally related to derivatives that have shown high anti-tumor activity, particularly against cell lines like Hela, A549, HepG2, and MCF-7 . The introduction of certain functional groups to the core structure has been found to increase antiproliferative activity, suggesting its utility in designing novel anti-cancer agents.
Medicinal Chemistry: Drug Design and Synthesis
In medicinal chemistry, the compound serves as a building block for the synthesis of various drug candidates . Its derivatives are considered pharmacophores—parts of a molecule responsible for its biological action—for some antitumor drugs . This makes it a valuable compound for the design and synthesis of new therapeutic agents.
Biochemistry: Molecular Docking and Dynamics
The compound’s derivatives have been used in molecular docking studies to understand their binding orientations within the active sites of target proteins . Additionally, molecular dynamics simulations help evaluate the binding stabilities between these compounds and their receptors, providing insights into their biochemical interactions.
Organic Synthesis: Asymmetric Synthesis
In organic synthesis, this compound is related to chiral sulfinamides , which are used as chiral auxiliaries in the stereoselective synthesis of amines and their derivatives . These are crucial for creating structurally diverse N-heterocycles, which are key motifs in many natural products and therapeutically relevant molecules.
Analytical Chemistry: Compound Characterization
Analytical chemistry utilizes this compound for characterization purposes. Its physical and chemical properties, such as molecular weight, purity, and storage conditions, are essential for the correct identification and quality control of chemical substances used in research .
Chemical Synthesis: Nucleophilic Addition
The tert-butyl group in the compound’s structure is significant in chemical synthesis, particularly in nucleophilic addition reactions. It serves as a powerful chiral directing group, and after nucleophilic addition, it can be readily cleaved by treatment with acid, which is a common step in the synthesis of various pharmaceuticals .
properties
IUPAC Name |
tert-butyl 7-amino-3,5-dihydro-2H-1,4-benzoxazepine-4-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3.ClH/c1-14(2,3)19-13(17)16-6-7-18-12-5-4-11(15)8-10(12)9-16;/h4-5,8H,6-7,9,15H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WZUWYBWITWPERT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCOC2=C(C1)C=C(C=C2)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21ClN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.78 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 7-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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